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Cat. No.: B13442912 Get Quote

Executive Summary
Codeine-d3 N-Oxide is a critical stable isotope-labeled internal standard (SIL-IS) used in the

quantitative analysis of opioid metabolites.[1][2] Its primary application is in Isotope Dilution

Mass Spectrometry (IDMS) to correct for matrix effects and recovery losses during the

quantification of Codeine N-Oxide, a minor but toxicologically significant metabolite of codeine.

[1]

Core Technical Challenge: N-oxide metabolites are thermally labile. In the ion source of a mass

spectrometer (ESI+), they can undergo in-source fragmentation, losing the oxygen atom and

reverting to the parent drug (Codeine-d3).[1] Without chromatographic separation, this mimics

the parent analyte, causing catastrophic quantitation errors. This guide addresses sourcing,

stability, and the mandatory separation protocols required for data integrity.

Commercial Availability & Specifications
While parent Codeine-d3 is widely available as a Certified Reference Material (CRM),

Codeine-d3 N-Oxide is a specialized research chemical typically available from synthesis-

focused suppliers rather than general catalog houses.[1][2]

Primary Suppliers & Catalog Data
The most reliable commercial source identified is Toronto Research Chemicals (TRC), a

subsidiary of LGC Standards.[1][2]
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Specification Details

Product Name Codeine-d3 N-Oxide

Primary Supplier Toronto Research Chemicals (TRC)

Catalog Number C634097

CAS Number (Unlabeled) 3688-65-1

CAS Number (Labeled) Not formally assigned (Analog to 3688-65-1)

Molecular Formula C₁₈H₁₈D₃NO₄

Molecular Weight ~318.38 g/mol (approx. +3 Da shift)

Isotopic Purity Typically ≥ 99% deuterated forms (d0 < 0.1%)

Solubility Methanol, DMSO, Water (Slightly)

Alternative Sourcing Strategy: In-House Synthesis
If commercial stock is unavailable, the standard can be synthesized from Codeine-d3 (CRM)

using a standard oxidation protocol.[1][2]

Precursor: Codeine-d3 (Available from Cayman, Cerilliant, Sigma).[1]

Reagent:m-Chloroperoxybenzoic acid (m-CPBA) in Dichloromethane (DCM).[1]

Yield: High (>80%), but requires HPLC purification to remove unreacted parent drug.[1]

Technical Deep Dive: The N-Oxide Instability
Problem
The use of Codeine-d3 N-Oxide requires an understanding of its thermal behavior.[1][2] Unlike

the parent opioid, the N-oxide bond is weak.[1]

The "In-Source" False Positive Mechanism
If Codeine N-Oxide (analyte) and Codeine (parent) co-elute, the mass spectrometer heat

source can strip the oxygen from the N-oxide.[1][2]
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Codeine N-Oxide (m/z 316) enters the source.[1][2]

High temperature causes loss of oxygen (-16 Da).[1][2]

It becomes Codeine (m/z 300)inside the source.

Result: The detector sees "Codeine" that was actually "Codeine N-Oxide," leading to an

overestimation of Codeine concentration.[1]

The Solution: You must chromatographically separate the N-oxide from the parent.[1][2] The N-

oxide is significantly more polar and will elute earlier on C18 columns or later on HILIC

columns.[1][2]

Visualization: Metabolic & Analytical Pathway
The following diagram illustrates the biological formation of the metabolite and the analytical

risk of in-source fragmentation.[1]
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Figure 1: The metabolic pathway of Codeine to Codeine N-Oxide and the risk of artifact

formation during Mass Spectrometry ionization.

Validated Experimental Protocol
A. Storage & Handling[1][4]

Temperature: Store neat solid at -20°C.
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Atmosphere: Hygroscopic.[1][2] Store under nitrogen or argon.[1]

Solvent: Reconstitute in Methanol. Avoid protic solvents for long-term storage as they may

promote reduction back to the amine.[1]

B. LC-MS/MS Methodology (Separation Strategy)
This method prioritizes the separation of the N-oxide from the parent drug to prevent isobaric

interference.[1][2]

Parameter Condition Rationale

Column

HILIC (e.g., Waters Atlantis

HILIC or Phenomenex Kinetex

HILIC)

N-oxides are polar; HILIC

provides better retention and

peak shape than C18.[1][2]

Mobile Phase A
10mM Ammonium Formate +

0.1% Formic Acid (Water)

Buffer controls pH to stabilize

ionization.[1][2]

Mobile Phase B
Acetonitrile + 0.1% Formic

Acid

Organic modifier for HILIC

gradient.[1]

Gradient 95% B to 50% B over 5 mins

HILIC starts high organic. N-

oxide elutes after parent in

HILIC (or before in C18).[1][2]

Flow Rate 0.4 mL/min
Optimal for electrospray

ionization (ESI).[1]

MS Transition 319.2 → 215.2 (Quantifier)
Specific to Codeine-d3 N-

Oxide (Parent +3 Da).[1][2]

C. Workflow Diagram
The following workflow ensures data integrity by validating the separation of the labile N-oxide.
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Figure 2: Analytical workflow emphasizing the critical checkpoint of chromatographic resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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